5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C20H19BrN2O4S
• Molecular Weight: 463.3 g/mol
• IUPAC Name: (5Z)-5-[(2-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-3-ethyl-2-(4-methoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19BrN2O4S/c1-4-23-19(25)18(10-12-9-17(27-3)16(24)11-15(12)21)28-20(23)22-13-5-7-14(26-2)8-6-13/h5-11,24H,4H2,1-3H3/b18-10-,22-20?
• InChI Key: ZQTYVTBNDTWCHB-CMVSNXJPSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2Br)O)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2Br)O)OC)SC1=NC3=CC=C(C=C3)OC

Description

5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-ethyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, commonly known as BMMT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. BMMT belongs to the thiazolidinone family of compounds, which have been reported to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties.

Mechanism of Action

The mechanism of action of BMMT is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. BMMT has been reported to inhibit the activity of COX-2, which plays a key role in the synthesis of prostaglandins, a class of inflammatory mediators. BMMT has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), a family of enzymes that play a key role in the degradation of extracellular matrix proteins. In addition, BMMT has been reported to inhibit the phosphorylation of various signaling proteins, including Akt and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects
BMMT has been reported to possess a wide range of biochemical and physiological effects. In vitro studies have shown that BMMT inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. BMMT has also been shown to inhibit the migration and invasion of cancer cells, which are key processes involved in the metastasis of cancer. In addition, BMMT has been reported to exhibit anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

BMMT has several advantages for lab experiments, including its ease of synthesis, high purity, and well-documented biological activity. However, there are also some limitations associated with the use of BMMT in lab experiments. For example, BMMT has low solubility in aqueous solutions, which may limit its use in certain experiments. In addition, the mechanism of action of BMMT is not fully understood, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of BMMT. One area of interest is the development of BMMT derivatives with improved biological activity and pharmacokinetic properties. Another area of interest is the investigation of the mechanism of action of BMMT, which may provide insights into its potential therapeutic applications. Furthermore, the use of BMMT in combination with other drugs or therapies may enhance its anticancer and anti-inflammatory effects. Overall, the study of BMMT holds great promise for the development of new drugs for the treatment of various diseases.

Synthesis Methods

BMMT can be synthesized through a multistep process, starting with the reaction of 2-bromo-4-hydroxy-5-methoxybenzaldehyde and 3-ethyl-2-thioxo-1,3-thiazolidin-4-one in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with 4-methoxyaniline to form the final product, BMMT. The purity of BMMT can be enhanced through recrystallization from a suitable solvent.

Scientific Research Applications

BMMT has been extensively studied for its potential applications in drug development. It has been reported to exhibit anticancer activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. BMMT has also been shown to possess anti-inflammatory properties, which may be attributed to its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. In addition, BMMT has been reported to exhibit antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.